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Compound of Interest

Compound Name:
4-Bromo-2-methoxy-3-

methylaniline

Cat. No.: B2931393 Get Quote

An In-depth Technical Guide to 4-Bromo-2-methoxy-3-methylaniline and Related Isomers for

Researchers and Drug Development Professionals

Introduction
This technical guide provides comprehensive information on the physicochemical properties,

synthesis, and potential biological relevance of 4-Bromo-2-methoxy-3-methylaniline and its

structurally related isomers. While specific experimental data for 4-Bromo-2-methoxy-3-
methylaniline is not readily available in the public domain, this guide leverages data from

closely related compounds to provide valuable insights for researchers, scientists, and

professionals in drug development. The information is presented to facilitate comparative

analysis and to guide experimental design.

Physicochemical Properties
A clear understanding of the physicochemical properties of a compound is fundamental for its

application in research and development. The following table summarizes the key properties of

4-Bromo-2-methoxy-3-methylaniline (calculated) and its related, experimentally

characterized isomers.
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Property
4-Bromo-2-
methoxy-3-
methylaniline

4-Bromo-2-
methoxyanilin
e

4-Bromo-2-
methylaniline

4-Bromo-3-
methylaniline

Molecular

Formula
C8H10BrNO C7H8BrNO[1] C7H8BrN[2][3][4] C7H8BrN

Molecular Weight 216.08 g/mol 202.05 g/mol [1]
186.05 g/mol [2]

[3][4][5]
186.05 g/mol

CAS Number Not available 59557-91-4[1] 583-75-5[2][5] 6933-10-4

Melting Point Not available 56.5-58 °C 57-59 °C[3] 80-82 °C[6]

Boiling Point Not available Not available 240 °C 240 °C[6]

Appearance Not available Solid[1]

White to light

yellow crystal

powder[3]

Powder[6]

Experimental Protocols
Detailed experimental protocols are crucial for the synthesis and further investigation of these

compounds. Below is a selection of synthesis methods for related isomers of 4-Bromo-2-
methoxy-3-methylaniline.

Synthesis of 4-Bromo-2-methoxyaniline
A common method for the synthesis of 4-Bromo-2-methoxyaniline involves the bromination of

2-methoxyaniline (o-anisidine)[7].

Materials:

2-Methoxyaniline (o-anisidine)

2,4,4,6-tetrabromo-2,5-cyclohexadienone

Methylene chloride

2N Sodium hydroxide solution
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Water

Magnesium sulfate

Procedure:

Dissolve 2-methoxyaniline (0.122 mol) in 250 ml of methylene chloride in a suitable reaction

vessel.

Chill the solution to -10°C using an appropriate cooling bath.

Slowly add 2,4,4,6-tetrabromo-2,5-cyclohexadienone (0.122 mol) to the solution, ensuring

the temperature is maintained below -5°C.

After the addition is complete, allow the reaction mixture to warm to room temperature.

Wash the reaction mixture with 2N sodium hydroxide solution (2 x 75 ml).

Subsequently, wash the organic layer with water (2 x 25 ml).

Dry the organic layer over magnesium sulfate.

Evaporate the solvent under reduced pressure to yield the crude product.

Purify the product using a silica gel column, eluting with methylene chloride to obtain 4-

Bromo-2-methoxyaniline.

Synthesis of 4-Bromo-3-methylaniline
The synthesis of 4-bromo-3-methylaniline can be achieved through the reduction of a nitrated

precursor[6][8].

Materials:

1-bromo-2-methyl-4-nitrobenzene

Methanol

Activated Raney nickel
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Hydrogen gas

Celite

Procedure:

To a suspension of 1-bromo-2-methyl-4-nitrobenzene (18.51 mmol) in 200 mL of methanol,

add activated Raney nickel (0.4 g).

Stir the mixture under a hydrogen atmosphere (30 psi) for 3 hours.

Monitor the reaction for completion.

Upon completion, filter the reaction mixture through Celite to remove the catalyst.

Remove the solvent from the filtrate under reduced pressure.

Dry the residue under vacuum to afford 4-bromo-3-methylaniline as a white solid.

Logical Workflow for Synthesis and Purification
The general workflow for the synthesis and purification of substituted anilines can be visualized

as follows.
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Caption: A generalized workflow for the synthesis and purification of substituted anilines.
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Potential Relevance in Drug Discovery and
Signaling Pathways
Substituted anilines are important scaffolds in medicinal chemistry. While there is no specific

biological data for 4-Bromo-2-methoxy-3-methylaniline, the related compound 4-Bromo-3-

methoxy-N-methylaniline has been cited in patents as a potential Akt1 modulator and Bruton's

tyrosine kinase (BTK) inhibitor[9]. Kinases are crucial components of signaling pathways that

regulate cell growth, proliferation, and survival. Inhibitors of these pathways are of significant

interest in the development of targeted cancer therapies.

The diagram below illustrates a simplified kinase signaling pathway that is often targeted in

drug development.
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(e.g., Akt1) Transcription Factor Gene Expression
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Caption: A simplified kinase signaling pathway and the potential point of intervention for kinase

inhibitors.

This guide provides a starting point for researchers interested in 4-Bromo-2-methoxy-3-
methylaniline and related compounds. The provided data on isomers can aid in the prediction

of properties and the design of synthetic routes and biological assays. Further research is

needed to fully characterize the specific properties and potential applications of 4-Bromo-2-
methoxy-3-methylaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 4-Bromo-2-methoxyaniline 59557-91-4 [sigmaaldrich.com]

2. BJOC - Synthesis of 2-benzyl N-substituted anilines via imine condensation–
isoaromatization of (E)-2-arylidene-3-cyclohexenones and primary amines [beilstein-
journals.org]

3. pubs.acs.org [pubs.acs.org]

4. 4-Bromo-2-methylaniline | C7H8BrN | CID 11423 - PubChem [pubchem.ncbi.nlm.nih.gov]

5. BJOC - Heterocycle-guided synthesis of m-hetarylanilines via three-component
benzannulation [beilstein-journals.org]

6. 4-Bromo-3-methylaniline | 6933-10-4 [chemicalbook.com]

7. prepchem.com [prepchem.com]

8. 4-Bromo-3-methylaniline synthesis - chemicalbook [chemicalbook.com]

9. chiralen.com [chiralen.com]

To cite this document: BenchChem. [4-Bromo-2-methoxy-3-methylaniline molecular weight].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2931393#4-bromo-2-methoxy-3-methylaniline-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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